N-(4-bromophenyl)-2-(2,4-dimethoxy-N-(4-methylphenyl)sulfonylanilino)acetamide

• IUPAC Name: N-(4-bromophenyl)-2-(2,4-dimethoxy-N-(4-methylphenyl)sulfonylanilino)acetamide
• InChI: InChI=1S/C23H23BrN2O5S/c1-16-4-11-20(12-5-16)32(28,29)26(21-13-10-19(30-2)14-22(21)31-3)15-23(27)25-18-8-6-17(24)7-9-18/h4-14H,15H2,1-3H3,(H,25,27)
• InChI Key: ZAXABUSVRBBXGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NC2=CC=C(C=C2)Br)C3=C(C=C(C=C3)OC)OC
• Molecular Formula: C23H23BrN2O5S
• Molecular Weight: 519.4 g/mol

Description

N-(4-bromophenyl)-2-(2,4-dimethoxy-N-(4-methylphenyl)sulfonylanilino)acetamide: is a complex organic compound that belongs to the class of sulfonamides This compound is characterized by the presence of a bromophenyl group, a dimethoxyphenyl group, and a sulfonylanilino group attached to an acetamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-bromophenyl)-2-(2,4-dimethoxy-N-(4-methylphenyl)sulfonylanilino)acetamide typically involves multi-step organic reactions. One common synthetic route includes:

Formation of the Bromophenyl Intermediate: The starting material, 4-bromoaniline, undergoes a reaction with acetic anhydride to form N-(4-bromophenyl)acetamide.

Introduction of the Dimethoxyphenyl Group: The intermediate is then reacted with 2,4-dimethoxyaniline in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) to form the desired product.

Sulfonylation: The final step involves the sulfonylation of the product with 4-methylbenzenesulfonyl chloride in the presence of a base like triethylamine.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy groups, leading to the formation of quinone derivatives.

Reduction: Reduction reactions can target the bromophenyl group, converting it to a phenyl group.

Substitution: The bromine atom in the bromophenyl group can be substituted with various nucleophiles, such as amines or thiols, to form new derivatives.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents such as lithium aluminum hydride or hydrogen gas with a palladium catalyst.

Substitution: Nucleophiles like sodium azide or thiourea in polar solvents.

Major Products

Oxidation: Quinone derivatives.

Reduction: Phenyl derivatives.

Substitution: Various substituted phenyl derivatives depending on the nucleophile used.

Scientific Research Applications

N-(4-bromophenyl)-2-(2,4-dimethoxy-N-(4-methylphenyl)sulfonylanilino)acetamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(4-bromophenyl)-2-(2,4-dimethoxy-N-(4-methylphenyl)sulfonylanilino)acetamide involves its interaction with specific molecular targets. It may inhibit enzymes by binding to their active sites or modulate receptor activity by interacting with receptor proteins. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(4-chlorophenyl)-2-(2,4-dimethoxy-N-(4-methylphenyl)sulfonylanilino)acetamide
• N-(4-fluorophenyl)-2-(2,4-dimethoxy-N-(4-methylphenyl)sulfonylanilino)acetamide
• N-(4-iodophenyl)-2-(2,4-dimethoxy-N-(4-methylphenyl)sulfonylanilino)acetamide

Uniqueness

N-(4-bromophenyl)-2-(2,4-dimethoxy-N-(4-methylphenyl)sulfonylanilino)acetamide is unique due to the presence of the bromine atom, which can participate in specific chemical reactions that other halogenated derivatives may not. This uniqueness can be leveraged in designing new compounds with tailored properties for specific applications.